Cas no 16395-83-8 (Heptanamide,N-methyl-N-nitroso-)
16395-83-8 structure
Product Name:Heptanamide,N-methyl-N-nitroso-
CAS No:16395-83-8
MF:C8H16N2O2
MW:172.224842071533
CID:213014
PubChem ID:27851
Update Time:2025-04-19
Heptanamide,N-methyl-N-nitroso- Chemical and Physical Properties
Names and Identifiers
-
- Heptanamide,N-methyl-N-nitroso-
- N-methyl-N-nitrosoheptanamide
- heptanoic acid, 1-methyl-2-oxohydrazide
- DTXSID80167685
- HEPTANAMIDE, N-METHYL-N-NITROSO-
- SCHEMBL103104
- N-METHYL-N-NITROSO-HEPTANAMIDE
- 16395-83-8
- BRN 2081400
-
- Inchi： 1S/C8H16N2O2/c1-3-4-5-6-7-8(11)10(2)9-12/h3-7H2,1-2H3
- InChI Key： WVPRMVUWPQWHJA-UHFFFAOYSA-N
- SMILES： O=C(CCCCCC)N(C)N=O
Computed Properties
- Exact Mass: 172.12128
- Monoisotopic Mass: 172.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 49.7Ų
Experimental Properties
- PSA: 49.74
Heptanamide,N-methyl-N-nitroso- Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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